Cas no 59416-50-1 (Propanethioic acid, S-(4-mercaptobutyl) ester)
59416-50-1 structure
Product Name:Propanethioic acid, S-(4-mercaptobutyl) ester
CAS No:59416-50-1
MF:C7H14OS2
MW:178.315459728241
CID:338713
PubChem ID:71442951
Update Time:2025-04-19
Propanethioic acid, S-(4-mercaptobutyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Propanethioic acid, S-(4-mercaptobutyl) ester
- S-(4-sulfanylbutyl) propanethioate
- DTXSID90851801
- 59416-50-1
-
- Inchi: 1S/C7H14OS2/c1-2-7(8)10-6-4-3-5-9/h9H,2-6H2,1H3
- InChI Key: BIJNGIRBOSCBFU-UHFFFAOYSA-N
- SMILES: S(C(CC)=O)CCCCS
Computed Properties
- Exact Mass: 178.04872
- Monoisotopic Mass: 178.04860741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 93.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 17.07
Propanethioic acid, S-(4-mercaptobutyl) ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
59416-50-1 (Propanethioic acid, S-(4-mercaptobutyl) ester) Related Products
- 2432-42-0(S-Ethyl thiopropionate)
- 928-47-2(S-butyl ethanethioate)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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